Cas no 1249673-44-6 ({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol)
{1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol
- [1-(oxolan-3-ylmethyl)triazol-4-yl]methanol
-
- MDL: MFCD16747724
- Inchi: 1S/C8H13N3O2/c12-5-8-4-11(10-9-8)3-7-1-2-13-6-7/h4,7,12H,1-3,5-6H2
- InChI Key: KRLLKJPGKNCSRO-UHFFFAOYSA-N
- SMILES: O1CCC(CN2C=C(CO)N=N2)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 168
- XLogP3: -1
- Topological Polar Surface Area: 60.2
{1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O146171-100mg |
{1-[(Oxolan-3-yl)methyl]-1h-1,2,3-triazol-4-yl}methanol |
1249673-44-6 | 100mg |
$ 135.00 | 2022-06-03 | ||
| TRC | O146171-500mg |
{1-[(Oxolan-3-yl)methyl]-1h-1,2,3-triazol-4-yl}methanol |
1249673-44-6 | 500mg |
$ 500.00 | 2022-06-03 | ||
| TRC | O146171-1g |
{1-[(Oxolan-3-yl)methyl]-1h-1,2,3-triazol-4-yl}methanol |
1249673-44-6 | 1g |
$ 775.00 | 2022-06-03 | ||
| Enamine | EN300-332707-0.05g |
{1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1249673-44-6 | 95.0% | 0.05g |
$174.0 | 2025-03-18 | |
| Enamine | EN300-332707-0.1g |
{1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1249673-44-6 | 95.0% | 0.1g |
$257.0 | 2025-03-18 | |
| Enamine | EN300-332707-0.25g |
{1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1249673-44-6 | 95.0% | 0.25g |
$367.0 | 2025-03-18 | |
| Enamine | EN300-332707-0.5g |
{1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1249673-44-6 | 95.0% | 0.5g |
$579.0 | 2025-03-18 | |
| Enamine | EN300-332707-1.0g |
{1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1249673-44-6 | 95.0% | 1.0g |
$743.0 | 2025-03-18 | |
| Enamine | EN300-332707-2.5g |
{1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1249673-44-6 | 95.0% | 2.5g |
$1454.0 | 2025-03-18 | |
| Enamine | EN300-332707-5.0g |
{1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1249673-44-6 | 95.0% | 5.0g |
$2152.0 | 2025-03-18 |
{1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on {1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol
{1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol (CAS No. 1249673-44-6)
The compound {1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol, identified by the CAS registry number 1249673-44-6, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of triazoles, which are widely studied for their versatility in organic synthesis and their role as building blocks in drug discovery and material science.
The molecular structure of {1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol features a triazole ring fused with a methoxy group and a hydroxymethyl substituent. The triazole ring is a five-membered aromatic heterocycle containing three nitrogen atoms. The presence of the oxolan ring (a cyclic ether) introduces additional complexity to the molecule, making it an interesting candidate for further exploration in chemical research.
Recent studies have highlighted the potential of {1-[(oxolan-3-y...
1249673-44-6 ({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)